Cas no 2382344-12-7 (benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate)

Benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate is a chiral carbamate derivative featuring a hydroxyl group and a tertiary carbon center, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (2S) configuration ensures precise reactivity in asymmetric synthesis, while the benzyloxycarbonyl (Cbz) protecting group enhances stability during reactions. The hydroxyl group provides a functional handle for further derivatization, enabling its use in peptide coupling or as a precursor for bioactive molecules. This compound’s structural features contribute to its utility in medicinal chemistry, particularly in the development of stereochemically defined pharmacophores. High purity and well-defined stereochemistry make it suitable for research and industrial-scale applications.
benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate structure
2382344-12-7 structure
Product Name:benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate
CAS No:2382344-12-7
MF:C13H19NO3
MW:237.294863939285
CID:5866333
PubChem ID:165913127
Update Time:2025-05-24

benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate
    • 2382344-12-7
    • EN300-7229642
    • Inchi: 1S/C13H19NO3/c1-10(13(2,3)16)14-12(15)17-9-11-7-5-4-6-8-11/h4-8,10,16H,9H2,1-3H3,(H,14,15)/t10-/m0/s1
    • InChI Key: OQFLMZQULVBDKQ-JTQLQIEISA-N
    • SMILES: OC(C)(C)[C@H](C)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 237.13649347g/mol
  • Monoisotopic Mass: 237.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.6Ų

benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7229642-0.05g
benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate
2382344-12-7 95.0%
0.05g
$768.0 2025-03-12
Enamine
EN300-7229642-0.1g
benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate
2382344-12-7 95.0%
0.1g
$804.0 2025-03-12
Enamine
EN300-7229642-0.25g
benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate
2382344-12-7 95.0%
0.25g
$840.0 2025-03-12
Enamine
EN300-7229642-0.5g
benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate
2382344-12-7 95.0%
0.5g
$877.0 2025-03-12
Enamine
EN300-7229642-1.0g
benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate
2382344-12-7 95.0%
1.0g
$914.0 2025-03-12
Enamine
EN300-7229642-2.5g
benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate
2382344-12-7 95.0%
2.5g
$1791.0 2025-03-12
Enamine
EN300-7229642-5.0g
benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate
2382344-12-7 95.0%
5.0g
$2650.0 2025-03-12
Enamine
EN300-7229642-10.0g
benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate
2382344-12-7 95.0%
10.0g
$3929.0 2025-03-12

Additional information on benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate

Research Briefing on Benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate (CAS: 2382344-12-7) and Its Applications in Chemical Biology and Medicine

Benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate (CAS: 2382344-12-7) is a chiral carbamate derivative that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique stereochemistry and functional groups, has shown promising potential as a building block for the synthesis of bioactive molecules and as a modulator of biological pathways. Recent studies have explored its applications in drug discovery, enzyme inhibition, and as a precursor for novel therapeutic agents.

The structural features of benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate, including the hydroxyl and carbamate functionalities, make it a versatile intermediate in organic synthesis. Researchers have utilized this compound in the development of protease inhibitors, particularly targeting enzymes involved in viral replication and inflammatory processes. Its chiral center at the 2-position also allows for the creation of enantiomerically pure compounds, which is crucial for achieving high selectivity in biological systems.

In a recent study published in the Journal of Medicinal Chemistry, benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate was employed as a key intermediate in the synthesis of novel SARS-CoV-2 main protease inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against the viral protease, with IC50 values in the low micromolar range. Molecular docking simulations revealed that the carbamate group forms critical hydrogen bonds with the active site residues of the protease, while the hydrophobic benzyl group enhances binding affinity.

Another significant application of benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate is in the field of neurodegenerative disease research. A 2023 study in ACS Chemical Neuroscience reported its use as a precursor for the synthesis of small molecules targeting tau protein aggregation, a hallmark of Alzheimer's disease. The hydroxyl group in the compound was found to facilitate interactions with tau protein, thereby modulating its aggregation kinetics. This finding opens new avenues for the development of anti-aggregation therapeutics.

From a synthetic chemistry perspective, the preparation of benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate has been optimized using green chemistry principles. Recent advancements include the use of biocatalytic methods for enantioselective synthesis, which improve yield and reduce environmental impact. These methods often employ lipases or engineered enzymes to achieve high stereoselectivity, making the process more sustainable and scalable for industrial applications.

Despite these promising developments, challenges remain in the widespread application of benzyl N-[(2S)-3-hydroxy-3-methylbutan-2-yl]carbamate. Issues such as metabolic stability, bioavailability, and potential toxicity of its derivatives need to be addressed through further structure-activity relationship studies. Future research directions may include the exploration of prodrug strategies to enhance its pharmacokinetic properties and the development of more efficient synthetic routes to meet the growing demand for this compound in pharmaceutical research.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd